BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Applications of 4-
Oxobutanenitrile: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Oxobutanenitrile
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxobutanenitrile, also known as 3-formylpropionitrile, is a bifunctional organic molecule
featuring both a nitrile and an aldehyde group. This unique structure makes it a versatile
building block in organic synthesis, particularly for the preparation of heterocyclic compounds
and as an intermediate in the development of novel therapeutic agents. Its ability to act as a
Michael acceptor allows for a variety of conjugate addition reactions, further expanding its
synthetic utility.[1] This technical guide provides an in-depth overview of the commercial
availability of 4-oxobutanenitrile and its derivatives, detailed experimental protocols for its
synthesis and purification, and an exploration of its biological significance, including its role in
inducing apoptosis in cancer cells.

Commercial Availability and Suppliers

4-Oxobutanenitrile and its substituted analogs are available from a range of chemical
suppliers. While pricing is often subject to quotation, the following table summarizes the
availability of the parent compound and some common derivatives from various vendors. Purity
levels are typically high, though some suppliers, particularly for research-grade derivatives,
may require the buyer to perform their own analytical confirmation.
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Compound . ] ]
CAS Number Supplier(s) Typical Purity Notes
Name
Benchchem,
Ambeed,
4 Oakwood Also known as 3-
o 3515-93-3 Chemical, >97% formylpropionitril
Oxobutanenitrile
Sunway Pharm, e.
Accela ChemBio
Inc.
Available on a
2-Methyl-4- ]
o 21251-23-0 Synchem 95% synthesis-on-
oxobutanenitrile )
demand basis.
Sold for early
discovery
4-(4- ] ) research;
Sigma-Aldrich, ]
bromophenyl)-4- 51765-77-6 > 97% (HPLC) analytical data
o Chem-Impex
oxobutanenitrile may not be
provided by all
suppliers.
4-(4- Buyer assumes
Chlorophenyl)-4-  Not specified Sigma-Aldrich Research Grade responsibility to
oxobutanenitrile confirm purity.
4-(4- Buyer assumes
Fluorophenyl)-4- Not specified Sigma-Aldrich Research Grade responsibility to

oxobutanenitrile

confirm purity.

Experimental Protocols
Synthesis of 4-Aryl-2-dialkylphosphonomethyl-4-
oxobutanenitrile Derivatives

A general and efficient method for the synthesis of 4-oxobutanenitrile derivatives involves the
reaction of aromatic aldehydes with phosphorylated Michael acceptors. The following protocol
is adapted from a published procedure.[2]
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Materials:

Aromatic aldehyde (1 eq.)

2-Dialkylphosphonomethylpropenenitrile (1 eq.)

3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (catalytic amount)

Triethylamine

N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAC)

Hexane

Silica gel for column chromatography

Thin-layer chromatography (TLC) plates

Procedure:

In a three-necked flask under a nitrogen atmosphere, dissolve the aromatic aldehyde and 2-
dialkylphosphonomethylpropenenitrile in dry DMF.

Add a catalytic amount of 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide and
triethylamine to the reaction mixture.

Heat the reaction mixture and monitor its progress using TLC with an appropriate eluent
system (e.g., EtOAc/Hexane).

Upon completion of the reaction, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a gradient of ethyl
acetate in hexane as the eluent.
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o Combine the fractions containing the pure product and evaporate the solvent to yield the 4-
aryl-2-dialkylphosphonomethyl-4-oxobutanenitrile derivative.

o Characterize the final product using spectroscopic methods such as IR, NMR (*H, 13C, 31pP),
and mass spectrometry.[2]

Purification of 4-Oxobutanenitrile Derivatives by
Recrystallization

Recrystallization is a common technique for purifying solid organic compounds like derivatives
of 4-oxobutanenitrile.

Materials:

Crude 4-oxobutanenitrile derivative

Appropriate solvent (e.g., ethanol)

Erlenmeyer flasks

Heating source

Filter paper

Buchner funnel and flask

Procedure:

Dissolve the crude solid in a minimal amount of a suitable hot solvent in an Erlenmeyer flask.

e If insoluble impurities are present, perform a hot filtration to remove them.

» Allow the hot, saturated solution to cool slowly to room temperature, which should induce
crystallization of the pure compound.

e Further cool the flask in an ice bath to maximize crystal formation.

e Collect the crystals by vacuum filtration using a Buchner funnel.
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e Wash the crystals with a small amount of cold solvent.

e Dry the purified crystals, for example, in a vacuum oven.

Biological Activity and Signaling Pathways

Derivatives of 4-oxobutanenitrile have demonstrated promising biological activity, particularly
in the context of anticancer research. Studies have shown that certain derivatives can induce
apoptosis, or programmed cell death, in cancer cell lines such as HelLa (cervical cancer) and
MCEF-7 (breast cancer).[1] The proposed mechanism of action involves the activation of
caspases, a family of proteases that are central to the apoptotic pathway.[1]

The cytotoxicity of these compounds is likely linked to their chemical reactivity. The presence of
both a nitrile and a carbonyl group makes 4-oxobutanenitrile and its analogs effective Michael
acceptors.[1] This allows them to react with nucleophilic residues in biological macromolecules,
such as cysteine residues in proteins, potentially disrupting their function and triggering cellular
stress pathways that lead to apoptosis.

Apoptosis Induction Pathway

The following diagram illustrates a simplified signaling pathway for apoptosis induction by 4-
oxobutanenitrile derivatives, leading to caspase activation and subsequent cell death.
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Caption: Apoptosis induction by 4-oxobutanenitrile derivatives.
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Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and
purification of a 4-oxobutanenitrile derivative.
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Caption: Synthesis and purification of 4-oxobutanenitrile derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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